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Compound of Interest

Compound Name: Chromium potassium sulfate

Cat. No.: B082083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromium potassium sulfate dodecahydrate (KCr(SO₄)₂·12H₂O), also known as chrome

alum, is a high-purity, crystalline solid that serves as an excellent primary standard for the

preparation of analytical chromium solutions. Its stability, high molecular weight, and well-

defined stoichiometry make it a reliable source for creating accurate and reproducible

chromium standards for a variety of analytical applications, including spectroscopy (AAS, ICP-

OES, ICP-MS), chromatography, and wet chemical methods. This document provides detailed

protocols for the preparation of chromium analytical standards using ACS reagent grade

chromium potassium sulfate.

Chemical and Physical Properties
Understanding the properties of chromium potassium sulfate is crucial for its proper handling

and use in the preparation of analytical standards.
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Property Value

Chemical Formula KCr(SO₄)₂·12H₂O

Molecular Weight 499.40 g/mol

Appearance Dark purple, violet, or black crystals[1]

Purity (ACS Reagent) 98.0 - 102.0%[1][2]

Solubility in Water
Highly soluble; approximately 24 g/100 mL at

20°C

Melting Point 89 °C[1]

Stability
Stable under normal conditions; efflorescent in

dry air.[3][4]

Purity and Impurities
The quality of the analytical standard is directly dependent on the purity of the starting material.

ACS reagent grade chromium potassium sulfate is recommended for the highest accuracy. A

typical certificate of analysis may include the following impurity limits:

Impurity Maximum Allowed Concentration (%)

Insoluble Matter ≤ 0.01

Chloride (Cl) ≤ 0.002

Aluminum (Al) ≤ 0.02

Ammonium (NH₄) ≤ 0.01

Heavy Metals (as Pb) ≤ 0.01

Iron (Fe) ≤ 0.01

Data sourced from typical ACS reagent grade specifications.
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Preparation of a 1000 ppm Chromium Stock Solution
This protocol describes the preparation of a 1 L stock solution containing 1000 mg/L (ppm) of

chromium.

Materials:

Chromium potassium sulfate dodecahydrate (KCr(SO₄)₂·12H₂O), ACS reagent grade

Deionized water (ASTM Type I)

Nitric acid (HNO₃), trace metal grade

1000 mL volumetric flask, Class A

Analytical balance (readable to 0.1 mg)

Weighing paper or boat

Beakers

Funnel

Hot plate

Calculation of Required Mass:

To prepare a 1000 ppm (1 g/L) Cr solution, the mass of KCr(SO₄)₂·12H₂O required is

calculated as follows:

Molecular weight of KCr(SO₄)₂·12H₂O = 499.40 g/mol

Atomic weight of Cr = 52.00 g/mol

Mass of KCr(SO₄)₂·12H₂O = (1 g Cr) * (499.40 g KCr(SO₄)₂·12H₂O / 52.00 g Cr) = 9.604 g

Procedure:

Accurately weigh approximately 9.604 g of chromium potassium sulfate dodecahydrate.
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Transfer the weighed salt to a 500 mL beaker.

Add approximately 200 mL of deionized water and 10 mL of nitric acid.

Gently heat the solution on a hot plate with stirring to facilitate dissolution. The solution will

initially be dark violet and may turn green upon heating.[5]

Once the salt is completely dissolved, allow the solution to cool to room temperature.

Quantitatively transfer the cooled solution to a 1000 mL volumetric flask using a funnel.

Rinse the beaker and funnel several times with small volumes of deionized water, adding the

rinsings to the volumetric flask.

Dilute the solution to the mark with deionized water.

Stopper the flask and invert it several times to ensure homogeneity.

Transfer the solution to a clean, labeled polypropylene or amber glass bottle for storage.

Preparation of Working Standard Solutions
Working standards of lower concentrations can be prepared by serial dilution of the 1000 ppm

stock solution.

Materials:

1000 ppm Chromium Stock Solution

Deionized water (ASTM Type I)

Nitric acid (HNO₃), trace metal grade

Volumetric flasks (e.g., 100 mL), Class A

Pipettes, Class A

Procedure for a 10 ppm Working Standard:
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Pipette 10.00 mL of the 1000 ppm chromium stock solution into a 1000 mL volumetric flask.

Add 10 mL of nitric acid to the flask to maintain acidity and stability.

Dilute to the mark with deionized water.

Stopper the flask and mix thoroughly.

This solution should be prepared fresh as needed.

Stability and Storage
Stock Solution: The 1000 ppm chromium stock solution, when acidified and stored in a tightly

sealed polypropylene or amber glass bottle in a cool, dark place, is stable for up to one year.

[2]

Working Solutions: Dilute working standards are less stable and should be prepared fresh

daily for the most accurate results.

Aqueous solutions of chromium potassium sulfate are acidic.[5]

Avoid exposure to light and extreme temperatures, as this can affect the stability of the

solution.
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Caption: Workflow for preparing a 1000 ppm chromium stock solution.
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Preparation of Working Standard Solutions from Stock
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Caption: Workflow for preparing working standards by dilution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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